Cas no 546-57-6 (Erythralosamine)

• Product Name: Erythralosamine
• CAS No: 546-57-6
• MF: C₂₉H₄₉NO₈
• MW: 539.701269865036
• CID: 374614
• PubChem ID: 155288796
• Update Time: 2025-04-19

Erythralosamine Chemical and Physical Properties

Names and Identifiers

• Erythromycin,3-O-de(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)-10,11-didehydro-9-deoxo-6,11,12-trideoxy-6,9:9,12-diepoxy-(9CI)
• (4S,5R,8R,9S,10S,11R,12R,14R)-11-{[(2S,3R,4S,6R)-4-(Dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}-5-ethyl-9-hydroxy-2,4,8,10,12,14-hexamethyl-6,15,16-trioxatricyclo[10.2.1.1~1,4~]hexadec-2-en-7-one (non-preferred name)
• AC1MI202
• erythralosamine
• Erythromycin,3-O-de(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)-10,11-didehydro-9-deoxo-6,11,12-trideoxy-6,9:9,
• (4S,5R,8R,9S,10S,11R,12R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-5-ethyl-9-hydroxy-2,4,8,10,12,14-hexamethyl-6,15,16-trioxatricyclo[10.2.1.11,4]hexadec-2-en-7-one
• UNII-2SWE5A6VAU
• (4S,5R,8R,9S,10S,11R,12R,14R)-11-[(2S,3R,4S,6R)-4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-5-ethyl-9-hydroxy-2,4,8,10,12,14-hexamethyl-6,15,16-trioxatricyclo[10.2.1.11,4]hexadec-2-en-7-one
• 546-57-6
• Erythralosamine

• Inchi： 1S/C29H49NO8/c1-11-21-27(7)13-15(2)29(37-27)16(3)14-28(8,38-29)24(18(5)22(31)19(6)25(33)35-21)36-26-23(32)20(30(9)10)12-17(4)34-26/h13,16-24,26,31-32H,11-12,14H2,1-10H3/t16?,17-,18+,19-,20+,21-,22+,23-,24-,26+,27+,28-,29?/m1/s1
• InChI Key： BLYWPEXUKCPYJP-MYCWNORMSA-N
• SMILES： O1C23C(C)=C[C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@H](C)[C@H]([C@@]1(C)CC2C)O[C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)O)=O)O3

Computed Properties

• Exact Mass: 539.34581752g/mol
• Monoisotopic Mass: 539.34581752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 926
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 200-202°C
• Boiling Point: 655.5±55.0 °C at 760 mmHg
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±4.5 mmHg at 25°C

Erythralosamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20?°C Freezer, Under inert atmosphere